N-[1-(2,5-dimethoxyphenyl)ethyl]-2-nitrobenzamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C17H18N2O5/c1-11(14-10-12(23-2)8-9-16(14)24-3)18-17(20)13-6-4-5-7-15(13)19(21)22/h4-11H,1-3H3,(H,18,20)
• InChI Key: JBXIEGVGCWATRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

“N-[1-(2,5-dimethoxyphenyl)ethyl]-2-nitrobenzamide” is a complex organic compound. It contains a nitrobenzamide group, which is a benzamide with a nitro group (-NO2) attached, and a 2,5-dimethoxyphenyl ethyl group, which is a phenyl ring with two methoxy groups (-OCH3) attached at the 2nd and 5th positions and an ethyl group (-CH2CH3) attached at the 1st position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the nitrobenzamide group and the 2,5-dimethoxyphenyl ethyl group. The nitro group is a strong electron-withdrawing group, which would impact the electronic properties of the benzamide ring. The methoxy groups on the phenyl ring are electron-donating, which would also influence the electronic properties of this part of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present. The nitro group could potentially undergo reduction reactions to form an amine. The amide group could participate in hydrolysis reactions under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the nitro, amide, and methoxy groups could influence properties such as solubility, melting point, and boiling point.

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it could interact with various enzymes or receptors in the body, but this would need to be determined experimentally.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, if any, and how its structure influences its properties.